Cas no 1892830-48-6 (4-(methoxymethyl)-1-methyl-1H-imidazole)

• Product Name: 4-(methoxymethyl)-1-methyl-1H-imidazole
• CAS No: 1892830-48-6
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6295826
• PubChem ID: 58602892
• Update Time: 2025-10-18

4-(methoxymethyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8738612
• 1892830-48-6
• EN300-30845507
• 4-(methoxymethyl)-1-methyl-1H-imidazole

• Inchi： 1S/C6H10N2O/c1-8-3-6(4-9-2)7-5-8/h3,5H,4H2,1-2H3
• InChI Key： RZGQXQBFWACFPL-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN(C)C=N1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 27Ų

Additional information on 4-(methoxymethyl)-1-methyl-1H-imidazole

Professional Introduction to 4-(methoxymethyl)-1-methyl-1H-imidazole (CAS No. 1892830-48-6)

4-(methoxymethyl)-1-methyl-1H-imidazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1892830-48-6, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both methoxymethyl and methyl groups in its molecular structure contributes to its versatility, making it a valuable intermediate in various chemical syntheses.

The imidazole ring is a key feature of this compound, providing a stable heterocyclic framework that is commonly found in many biologically active molecules. The incorporation of the methoxymethyl group enhances the reactivity of the imidazole ring, allowing for further functionalization and modification. This characteristic makes 4-(methoxymethyl)-1-methyl-1H-imidazole a promising candidate for use in medicinal chemistry, particularly in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of new compounds with imidazole cores due to their wide range of biological activities. Research has demonstrated that imidazole derivatives can exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the imidazole ring can significantly influence its biological activity, making it essential to carefully select and optimize these substituents for desired therapeutic outcomes.

The methoxymethyl group in 4-(methoxymethyl)-1-methyl-1H-imidazole plays a crucial role in modulating the compound's reactivity and interactions with biological targets. This group can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are fundamental in the synthesis of more complex molecules. Additionally, the methyl group provides steric hindrance and electronic effects that can influence the compound's overall properties.

Recent studies have highlighted the importance of 4-(methoxymethyl)-1-methyl-1H-imidazole in the development of new pharmaceuticals. For instance, researchers have explored its potential as a precursor in the synthesis of imidazole-based drugs that target specific enzymes or receptors involved in disease pathways. The ability to modify the imidazole core with functional groups like methoxymethyl offers a high degree of flexibility in designing molecules with tailored biological activities.

The compound's structural features also make it suitable for use as a ligand in coordination chemistry. Imidazole derivatives are known to form stable complexes with metal ions, which can be exploited in various applications, including catalysis and material science. The presence of both methoxymethyl and methyl groups allows for fine-tuning of the coordination properties, enabling the design of metal complexes with specific functionalities.

In addition to its pharmaceutical applications, 4-(methoxymethyl)-1-methyl-1H-imidazole has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in polymer chemistry and nanotechnology. Researchers have investigated its use as a crosslinking agent or as a component in conductive polymers, highlighting its versatility beyond traditional pharmaceutical applications.

The synthesis of 4-(methoxymethyl)-1-methyl-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced techniques such as flow chemistry has been explored to improve reaction efficiency and scalability.

The compound's stability under various conditions is another important consideration in its application. Studies have examined its behavior under different storage conditions, temperatures, and pH levels to ensure its suitability for industrial and laboratory use. Understanding these stability parameters is crucial for developing reliable protocols for handling and using 4-(methoxymethyl)-1-methyl-1H-imidazole in research and development.

Ethical considerations are also paramount when working with this compound. While it does not fall under any restricted categories such as hazardous or controlled substances, proper handling procedures must be followed to ensure safety and compliance with regulatory standards. This includes using appropriate personal protective equipment (PPE) and maintaining good laboratory practices (GLP) during synthesis and experimentation.

The future prospects for 4-(methoxymethyl)-1-methyl-1H-imidazole are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of molecular interactions continues to advance, this compound is likely to play an increasingly important role in drug discovery and materials science. Its unique structural features make it a valuable building block for creating novel molecules with diverse functionalities.